Sodium sulfate

• CAS No.: 7757-82-6
• Product Name: Sodium sulfate
• Molecular Formula: Na2SO4· nH2O (n = 0 or 10); Na2SO4; Na2O4S
• Molecular Weight: 121.07 g/mol
• IUPAC Name: sodium;sulfuric acid
• Standard InChI: InChI=1S/Na.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+1
• Standard InChIKey: PMZURENOXWZQFD-UHFFFAOYSA-L
• Impurities: Anhydrous: 98% minimum, 0.5% Na2SO3
• SMILES: OS(=O)(=O)O.[Na+]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Na+].[Na+]
• Boiling Point: 1700°C
• Colorform: Powder or orthorhombic bipyramidal crystals; White orthorhombic crystals or powde
• Density: 2.671; Relative density (water = 1): 2.7
• Melting Point: 884 °C
• Physical Description: Liquid; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid; WetSolid, Liquid; Colourless crystals or a fine, white, crystalline powder; The decahydrate is efflorescent; WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.
• Description: Sodium Sulfate Anhydrous is the anhydrous, sodium salt form of sulfuric acid. Sodium sulfate anhydrous disassociates in water to provide sodium ions and sulfate ions. Sodium ion is the principal cation of the extracellular fluid and plays a large part in the therapy of fluid and electrolyte disturbances. Sodium sulfate anhydrous is an electrolyte replenisher and is used in isosmotic solutions so that administration does not disturb normal electrolyte balance and does not lead to absorption or excretion of water and ions.; Sodium sulfate is an inorganic sodium salt.
• Related CAS: 10034-88-5 (mono-Na salt monohydrate); 7681-38-1 (mono-Na salt); 7727-73-3 (di-Na salt decahydrate)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 28.1 g/100 g water at 25 °C; In water, 445.47 g/L at 20 °C and pH 5.23 (shake flask method); Soluble in about 3.6 parts water; 1 in 2 parts water is maximum solubility at 33 °C; at 100 °C it requires 2.4 parts water; Soluble in glycerin; insoluble in alcohol; SOL IN HYDROGEN IODIDE; Solubility in water: very good
• Synonyms: disodium sulfate; mangxiao; mirabilitum; natrii sulphas; puxiao; sodium bisulfate; sodium bisulfate, monohydrate; sodium hydrosulfate; sodium sulfate; sodium sulfate, 35S-labeled cpd; sodium sulfate, decahydrate; sulfuric acid, monosodium salt; thenardite
• Reference: 1. Flohr JR, Tokach MD, Dritz SS, DeRouchey JM, Goodband RD, Nelssen JL. The effects of sodium sulfate in the water of nursery pigs and the efficacy of nonnutritive feed additives to mitigate those effects. J Anim Sci. 2014 Aug;92(8):3624-35. doi: 10.2527/jas.2013-7436. Epub 2014 Jun 30. PMID: 24981569.; ; 2. Yang H, Wang N, Pang SF, Zheng CM, Zhang YH. Chemical reaction between sodium pyruvate and ammonium sulfate in aerosol particles and resultant sodium sulfate efflorescence. Chemosphere. 2019 Jan;215:554-562. doi: 10.1016/j.chemosphere.2018.10.062. Epub 2018 Oct 10. PMID: 30342400.; ; 3. Mera R, Torres E, Abalde J. Effects of sodium sulfate on the freshwater microalga Chlamydomonas moewusii: implications for the optimization of algal culture media. J Phycol. 2016 Feb;52(1):75-88. doi: 10.1111/jpy.12367. Epub 2016 Jan 11. PMID: 26987090.; ; 4. Pica A, Graziano G. On the Effect of Sodium Chloride and Sodium Sulfate on Cold Denaturation. PLoS One. 2015 Jul 21;10(7):e0133550. doi: 10.1371/journal.pone.0133550. PMID: 26197394; PMCID: PMC4511003.; ; 5. Wang N, Dorman RA, Ingersoll CG, Hardesty DK, Brumbaugh WG, Hammer EJ, Bauer CR, Mount DR. Acute and chronic toxicity of sodium sulfate to four freshwater organisms in water-only exposures. Environ Toxicol Chem. 2016 Jan;35(1):115-27. doi: 10.1002/etc.3148. Epub 2015 Dec 15. PMID: 26139383.
• PubChem Compound: 21868268
• Last Modified: Dec 23 2021